molecular formula C11H11NO3 B8611631 3-Methyl-4-[(oxiran-2-yl)methoxy]-1,2-benzoxazole CAS No. 63152-87-4

3-Methyl-4-[(oxiran-2-yl)methoxy]-1,2-benzoxazole

Cat. No.: B8611631
CAS No.: 63152-87-4
M. Wt: 205.21 g/mol
InChI Key: NYLPSNFIVDBFDH-UHFFFAOYSA-N
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Description

3-Methyl-4-[(oxiran-2-yl)methoxy]-1,2-benzoxazole is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

63152-87-4

Molecular Formula

C11H11NO3

Molecular Weight

205.21 g/mol

IUPAC Name

3-methyl-4-(oxiran-2-ylmethoxy)-1,2-benzoxazole

InChI

InChI=1S/C11H11NO3/c1-7-11-9(14-6-8-5-13-8)3-2-4-10(11)15-12-7/h2-4,8H,5-6H2,1H3

InChI Key

NYLPSNFIVDBFDH-UHFFFAOYSA-N

Canonical SMILES

CC1=NOC2=C1C(=CC=C2)OCC3CO3

Origin of Product

United States

Synthesis routes and methods

Procedure details

. . . . To a solution of sodium hydroxide (0.7 g, 17 mmole) in methanol (40 ml) is gradually added 3-methyl-4-hydroxy-1,2-benzisoxazole (15 mmole) and then epichlorohydrin (20 ml). The mixture is stirred at room temperature for 18 hours. After evaporation of methanol and excess epichlorohydrin under reduced pressure, the residue is extracted with chloroform. The extract is washed with a dilute solution of sodium hydroxide and water, dried over magnesium sulfate, and evaporated. The residue is subjected to column chromatography using silica gel and eluted with chloroform. The solvent is evaporated. The residue is recrystallized from isopropyl ether to give 3-methyl-4-(2,3-epoxypropoxy)-1,2-benzisoxazole as colorless prisms melting at 51°-53° C (yield 95.0%).
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
15 mmol
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
reactant
Reaction Step Three
Quantity
40 mL
Type
solvent
Reaction Step Four

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